Cas no 1889430-37-8 (tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1889430-37-8
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 5182267
• Update Time: 2026-03-05

tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-7-5-13(9-16)8-10(14)4-6-15-13/h10,15H,4-9H2,1-3H3
• InChI Key： AJOUKHANSJIMET-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)CCN2)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

Comprehensive Overview of tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1889430-37-8)

The compound tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1889430-37-8) is a fluorinated spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and fluorine substitution make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on fluorinated heterocycles due to their enhanced metabolic stability and bioavailability, aligning with current trends in precision medicine and small-molecule drug design.

One of the key features of tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate is its diazaspiro[4.5]decane core, which is known to confer conformational rigidity and improved binding affinity to biological targets. The presence of a tert-butyl carboxylate group further enhances its solubility and synthetic versatility, making it a preferred intermediate in medicinal chemistry. Recent studies highlight the growing demand for spirocyclic compounds in addressing drug-resistant infections and neurodegenerative diseases, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1889430-37-8 is often utilized in multistep organic synthesis and catalysis. Its 9-fluoro substituent is particularly noteworthy, as fluorine atoms are known to modulate electronic properties and improve ligand-receptor interactions. This aligns with the rising interest in halogen bonding and structure-activity relationship (SAR) studies, which are hot topics in computational chemistry forums and AI-driven drug discovery platforms.

In the context of green chemistry, the compound’s potential for low-toxicity applications has garnered attention. Researchers are exploring its role in sustainable synthesis methods, such as flow chemistry and biocatalysis, to minimize environmental impact. These areas resonate with global searches for eco-friendly pharmaceuticals and green manufacturing practices, reflecting broader societal concerns about carbon footprint reduction.

Furthermore, the tert-butyl 9-fluoro-2,6-diazaspiro[4.5]decane-2-carboxylate scaffold has been investigated for its protease inhibition capabilities, a property highly relevant to antiviral drug development. With the ongoing focus on pandemic preparedness, this compound’s mechanism of action is being studied in high-throughput screening (HTS) assays, a technique frequently queried in life sciences databases.

In summary, CAS No. 1889430-37-8 represents a versatile and scientifically intriguing molecule with applications spanning drug discovery, material science, and catalysis. Its alignment with trending research areas like fluorine chemistry, spirocyclic design, and sustainable synthesis ensures its continued relevance in both academic and industrial settings. As the demand for novel bioactive compounds grows, this compound is poised to play a pivotal role in advancing next-generation therapeutics.